Cas no 1806988-26-0 (4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol
• CAS No: 1806988-26-0
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4893208
• Update Time: 2025-08-05

4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol

• Inchi： 1S/C8H9F2IN2O/c9-8(10)7-5(3-14)4(2-12)1-6(11)13-7/h1,8,14H,2-3,12H2
• InChI Key： LLJGEATZEQNWHG-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(CO)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol

Chemical Profile of 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol (CAS No. 1806988-26-0)

4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol (CAS No. 1806988-26-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of pharmacological applications, ranging from antiviral and antibacterial agents to more complex therapeutic molecules targeting neurological and cardiovascular diseases. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, an iodine atom, and a hydroxymethyl group at the 3-position, makes this molecule a promising candidate for further exploration in drug discovery pipelines.

The structure-activity relationship (SAR) of this compound is particularly intriguing. The aminomethyl group not only introduces a basic nitrogen that can engage in hydrogen bonding or coordinate with metal ions but also provides a site for further derivatization, enabling the creation of more complex derivatives with enhanced binding affinity or selectivity. The difluoromethyl moiety is a well-known pharmacophore that can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Its electron-withdrawing nature can influence the electronic properties of the pyridine ring, potentially altering its reactivity and interactions with enzymes or receptors.

The iodine atom at the 6-position serves as a valuable handle for further chemical manipulation. Iodinated pyridines are frequently employed in medicinal chemistry due to their utility in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal for constructing biaryl structures found in many drugs. Additionally, the hydroxymethyl group at the 3-position provides another site for functionalization, allowing for the introduction of diverse pharmacophoric elements or for optimization of solubility and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies suggest that the unique combination of functional groups in 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol may confer activity against several targets of interest. For instance, the presence of an aminomethyl group could facilitate interactions with protein kinases or growth factor receptors, while the difluoromethyl substituent might enhance binding to enzymes involved in metabolic pathways relevant to inflammation or cancer.

Moreover, the iodopyridine scaffold has been extensively studied for its potential applications in anticancer therapy. Iodinated pyridines can be incorporated into small molecule inhibitors that disrupt critical signaling pathways in tumor cells. The ability to perform further derivatization via cross-coupling reactions allows chemists to fine-tune the structure of this compound for optimal activity against specific cancer types. Preliminary computational studies have hinted at possible interactions with tyrosine kinases and other enzymes overexpressed in certain malignancies, making this molecule a compelling candidate for further experimental validation.

In addition to its potential oncological applications, 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol may also exhibit utility in addressing neurological disorders. The pyridine core is known to interact with various neurotransmitter systems, and modifications at key positions can modulate receptor binding affinity or selectivity. The aminomethyl group could serve as a linker for peptidomimetics designed to target neural receptors, while the electron-withdrawing effects of the difluoromethyl group could fine-tune pharmacokinetic properties such as blood-brain barrier penetration.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to access complex molecular architectures like those found in 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized drug discovery by enabling efficient construction of intricate heterocyclic systems. The presence of an iodine atom at the 6-position makes this compound particularly amenable to such transformations, facilitating access to a wide array of derivatives through palladium-mediated reactions.

Recent publications have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-like properties such as metabolic stability and binding affinity. The difluoromethyl group in this molecule is consistent with this trend, as it has been shown to improve pharmacokinetic profiles in numerous clinical candidates. Furthermore, fluorine atoms can influence electronic distributions within aromatic systems, leading to altered reactivity and interaction modes with biological targets.

The versatility of 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol extends beyond its potential biological activities; it also serves as a valuable building block for library synthesis programs aimed at identifying novel therapeutic agents. By systematically varying functional groups or employing structure-based design principles, researchers can generate diverse analogs with tailored properties for screening against various disease targets.

In conclusion,4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-methanol (CAS No. 1806988-26-0) represents a structurally rich compound with multiple opportunities for further exploration in drug discovery. Its combination of functional groups—particularly the aminomethyl, difluoromethyl, and iodine substituents—makes it an attractive scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As computational methods continue to advance and synthetic techniques become more refined,this compound will likely play an important role in future pharmaceutical developments, offering new avenues for treating diseases ranging from cancer to neurological disorders.